Cas no 1256636-20-0 (((2S,4R)-4-(Dimethylamino)pyrrolidin-2-yl)methanol)

• Product Name: ((2S,4R)-4-(Dimethylamino)pyrrolidin-2-yl)methanol
• CAS No: 1256636-20-0
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• CID: 1088097
• PubChem ID: 51072201
• Update Time: 2025-09-25

((2S,4R)-4-(Dimethylamino)pyrrolidin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• ((2S,4R)-4-(Dimethylamino)pyrrolidin-2-yl)methanol
• [(2S,4R)-4-(dimethylamino)-2-pyrrolidinyl]methanol(SALTDATA: 2HCl)
• [(2S,4R)-4-(dimethylamino)pyrrolidin-2-yl]methanol
• SCHEMBL23086030
• [(2S,4R)-4-(dimethylamino)-2-pyrrolidinyl]methanol
• 1256636-20-0

• MDL： MFCD14582674
• Inchi： 1S/C7H16N2O/c1-9(2)7-3-6(5-10)8-4-7/h6-8,10H,3-5H2,1-2H3/t6-,7+/m0/s1
• InChI Key： PPAXXKQAIOMNBD-NKWVEPMBSA-N
• SMILES： OC[C@@H]1C[C@H](CN1)N(C)C

Computed Properties

• Exact Mass: 144.126263138g/mol
• Monoisotopic Mass: 144.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 35.5Ų

Additional information on ((2S,4R)-4-(Dimethylamino)pyrrolidin-2-yl)methanol

Research Brief on (2S,4R)-4-(Dimethylamino)pyrrolidin-2-yl)methanol (CAS: 1256636-20-0)

The compound (2S,4R)-4-(Dimethylamino)pyrrolidin-2-yl)methanol (CAS: 1256636-20-0) has garnered significant attention in recent chemical and biomedical research due to its potential applications in drug discovery and development. This chiral pyrrolidine derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the realm of protease inhibitors and receptor modulators. Recent studies have focused on its stereoselective synthesis, pharmacological properties, and utility in constructing complex molecular architectures.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's effectiveness as a building block for novel hepatitis C virus (HCV) NS3/4A protease inhibitors. The (2S,4R) configuration was found to be critical for achieving optimal binding affinity, with the dimethylamino group enhancing solubility and the hydroxymethyl moiety allowing for further functionalization. Molecular docking studies revealed that derivatives incorporating this scaffold showed improved pharmacokinetic profiles compared to previous generation inhibitors.

Another significant development was reported in ACS Chemical Biology, where scientists utilized 1256636-20-0 as a precursor for developing selective kappa opioid receptor (KOR) antagonists. The stereochemistry of the pyrrolidine ring proved essential for receptor subtype selectivity, with the (2S,4R) isomer showing 50-fold greater affinity for KOR over other opioid receptors. This research opens new avenues for developing non-addictive pain medications and treatments for substance use disorders.

The synthetic accessibility of (2S,4R)-4-(Dimethylamino)pyrrolidin-2-yl)methanol has also been improved through recent methodological advances. A 2024 Nature Protocols publication detailed an enantioselective synthesis route using asymmetric hydrogenation of a corresponding enamide precursor, achieving >99% ee and 85% overall yield. This scalable approach addresses previous challenges in obtaining the compound in sufficient quantities for preclinical studies.

Emerging applications extend beyond traditional small molecule drugs. In a groundbreaking 2024 study in Bioconjugate Chemistry, researchers incorporated 1256636-20-0 into PROTAC (proteolysis targeting chimera) molecules targeting estrogen receptors. The compound's structural features facilitated optimal linker geometry, resulting in PROTACs with enhanced cellular permeability and degradation efficiency. This demonstrates the versatility of this molecular scaffold in modern drug discovery paradigms.

Safety and toxicology assessments of (2S,4R)-4-(Dimethylamino)pyrrolidin-2-yl)methanol derivatives have progressed significantly. Recent ADMET studies published in Chemical Research in Toxicology indicate favorable metabolic stability and low cytochrome P450 inhibition for most derivatives, though some structure-dependent hepatotoxicity was observed at high concentrations. These findings guide medicinal chemists in optimizing the scaffold for clinical development.

The compound's potential in central nervous system drug development was highlighted in a 2023 Neuropsychopharmacology paper, where it served as the core structure for novel sigma-1 receptor ligands. These compounds showed promise in preclinical models of neurodegenerative diseases, with the hydroxymethyl group enabling blood-brain barrier penetration while maintaining target specificity.

Looking forward, several pharmaceutical companies have included 1256636-20-0 derivatives in their pipelines, particularly for antiviral and CNS applications. The unique combination of structural rigidity (from the pyrrolidine ring) and functional group versatility makes this scaffold particularly valuable for addressing challenging drug targets. Current research efforts focus on expanding its utility through innovative synthetic modifications and exploring its potential in biologics conjugation and radiopharmaceutical development.